Cas no 1598202-60-8 (5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)-
• CAS No: 1598202-60-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5275064
• Update Time: 2025-05-21

5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)-

• Inchi： 1S/C11H16N2O3/c1-4-8-7(11(14)15)6-12-10(13-8)9(5-2)16-3/h6,9H,4-5H2,1-3H3,(H,14,15)
• InChI Key： MHXYNCPFGMJMSG-UHFFFAOYSA-N
• SMILES： C1(C(OC)CC)=NC=C(C(O)=O)C(CC)=N1

Additional information on 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)-

Comprehensive Overview of 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)- (CAS No. 1598202-60-8)

5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)- is a specialized organic compound with the CAS number 1598202-60-8. This compound belongs to the pyrimidine family, which is widely recognized for its significance in pharmaceuticals, agrochemicals, and material sciences. The unique structural features of this molecule, including the 4-ethyl and 2-(1-methoxypropyl) substituents, contribute to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility and relevance in modern synthetic chemistry.

The molecular formula of 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)- reflects its complex yet functional design. Pyrimidine derivatives are known for their role as building blocks in nucleic acids, making them crucial for biological and medicinal research. The presence of the carboxylic acid group in this compound enhances its reactivity, enabling it to participate in various chemical reactions such as esterification, amidation, and condensation. These characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

One of the key reasons for the growing interest in 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)- is its potential application in the pharmaceutical industry. Pyrimidine-based compounds are frequently explored for their therapeutic properties, including antiviral, antibacterial, and anticancer activities. The 4-ethyl-2-(1-methoxypropyl) substitution pattern in this molecule may offer unique pharmacological benefits, such as improved bioavailability or targeted binding to specific enzymes. Researchers are actively investigating these possibilities, particularly in the context of personalized medicine and novel drug formulations.

In addition to its pharmaceutical applications, 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)- has potential uses in agrochemicals. Pyrimidine derivatives are often employed in the development of pesticides and herbicides due to their ability to interfere with metabolic pathways in pests and weeds. The methoxypropyl group in this compound could enhance its stability and efficacy in field applications, making it a candidate for next-generation crop protection solutions. This aligns with the current global focus on sustainable agriculture and the need for environmentally friendly chemical solutions.

The synthesis and characterization of 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)- require advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in research and industrial applications. The compound's CAS number 1598202-60-8 serves as a unique identifier, facilitating its traceability and regulatory compliance in various markets.

From a commercial perspective, the demand for 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)- is expected to rise as its applications become more widely recognized. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and agrochemical firms. The compound's long-tail keyword variations, such as "buy 4-ethyl-2-(1-methoxypropyl)-5-pyrimidinecarboxylic acid" or "CAS 1598202-60-8 supplier," are gaining traction in online searches, reflecting its growing market relevance.

Environmental and safety considerations are also paramount when working with 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)-. While the compound is not classified as hazardous under standard regulations, proper handling and storage practices are essential to ensure workplace safety. Material safety data sheets (MSDS) provide detailed guidelines for its use, including recommendations for personal protective equipment (PPE) and emergency procedures. These precautions align with the broader industry trend toward responsible chemical management and sustainability.

In conclusion, 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(1-methoxypropyl)- (CAS No. 1598202-60-8) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural features, combined with the growing demand for pyrimidine derivatives, position it as a valuable asset in modern chemistry. As research continues to uncover new possibilities for this molecule, its role in advancing science and industry is likely to expand, making it a compound worth watching in the coming years.